Cas no 1131605-43-0 (Phenyl 2-amino-5-iodobenzoate)

Phenyl 2-amino-5-iodobenzoate structure
Phenyl 2-amino-5-iodobenzoate structure
Product name:Phenyl 2-amino-5-iodobenzoate
CAS No:1131605-43-0
MF:C13H10INO2
MW:339.128475666046
CID:1030717
PubChem ID:44829019

Phenyl 2-amino-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Phenyl 2-amino-5-iodobenzoate
    • DTXSID10661106
    • 1131605-43-0
    • AKOS015854672
    • SB82748
    • A802852
    • phenyl2-amino-5-iodobenzoate
    • DB-060388
    • Inchi: InChI=1S/C13H10INO2/c14-9-6-7-12(15)11(8-9)13(16)17-10-4-2-1-3-5-10/h1-8H,15H2
    • InChI Key: SYNLRYPLQSNGDV-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)OC(=O)C2=C(C=CC(=C2)I)N

Computed Properties

  • Exact Mass: 338.97563g/mol
  • Monoisotopic Mass: 338.97563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų
  • XLogP3: 3.9

Phenyl 2-amino-5-iodobenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12179316-5g
Phenyl 2-amino-5-iodobenzoate
1131605-43-0 95+%
5g
$823 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1757694-1g
Phenyl 2-amino-5-iodobenzoate
1131605-43-0 98%
1g
¥2352.00 2024-08-09
Alichem
A019097133-1g
Phenyl 2-amino-5-iodobenzoate
1131605-43-0 95%
1g
$400.00 2023-09-04
Ambeed
A604721-1g
Phenyl 2-amino-5-iodobenzoate
1131605-43-0 95+%
1g
$224.0 2024-04-26

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Amadis Chemical Company Limited
(CAS:1131605-43-0)Phenyl 2-amino-5-iodobenzoate
A802852
Purity:99%
Quantity:1g
Price ($):202.0